Cas no 1862793-72-3 (Thieno[2,3-c]pyridin-7(6H)-one, 4-bromo-6-methyl-)

• Product Name: Thieno[2,3-c]pyridin-7(6H)-one, 4-bromo-6-methyl-
• CAS No: 1862793-72-3
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 5562352
• PubChem ID: 130633982
• Update Time: 2025-10-21

Thieno[2,3-c]pyridin-7(6H)-one, 4-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridin-7(6H)-one, 4-bromo-6-methyl-

• Inchi： 1S/C8H6BrNOS/c1-10-4-6(9)5-2-3-12-7(5)8(10)11/h2-4H,1H3
• InChI Key： NHARTOFIPVMJHR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(Br)C2C=CSC1=2

Additional information on Thieno[2,3-c]pyridin-7(6H)-one, 4-bromo-6-methyl-

Introduction to 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one (CAS No. 1862793-72-3)

4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one (CAS No. 1862793-72-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one consists of a thienopyridine core with a bromine substituent at the 4-position and a methyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine substituent is particularly noteworthy as it can influence the compound's reactivity and binding affinity to various biological targets. The methyl group, on the other hand, can affect the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. The researchers found that 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one has also shown promise in cancer research. A study published in Cancer Letters demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase. These findings indicate that 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one have also been investigated to assess its suitability for clinical applications. Preliminary studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, which suggests that it could be administered orally with minimal dosing frequency. However, further studies are needed to optimize its formulation and dosing regimen for clinical use.

The safety profile of 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-Bromo-6-Methyl-Thieno[2,3-c]pyridin-7(6H)-one (CAS No. 1862793-72-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.